Cas no 2248174-67-4 ((2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2248174-67-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6444035
• PubChem ID: 137939363
• Update Time: 2025-10-12

(2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507622
• 2248174-67-4
• (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol

• Inchi： 1S/C9H12FNO/c1-7(6-12)2-8-3-9(10)5-11-4-8/h3-5,7,12H,2,6H2,1H3/t7-/m0/s1
• InChI Key： ACGQZTHQUDQWKA-ZETCQYMHSA-N
• SMILES： FC1=CN=CC(=C1)C[C@H](C)CO

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol

Introduction to Compound CAS No. 2248174-67-4: (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol

The compound (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-ol, identified by the CAS registry number 2248174-67-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated aromatic alcohols, which are increasingly sought after due to their unique chemical properties and versatility in modern chemical synthesis.

Recent advancements in organic chemistry have highlighted the importance of fluorinated compounds in drug discovery, materials science, and catalytic processes. The presence of a fluorine atom in the pyridine ring of this compound introduces unique electronic properties, making it an attractive candidate for applications in biochemistry and pharmaceuticals. The stereochemistry at the chiral center (denoted by the (2S) configuration) further enhances its specificity in interactions with biological systems, which is a critical factor in drug design.

The structure of (2S)-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol consists of a pyridine ring substituted with a fluorine atom at position 5 and a propanol group at position 3. The propanol group itself is substituted with a methyl group at position 2, creating a chiral center that imparts optical activity to the molecule. This configuration not only influences the compound's physical properties but also plays a pivotal role in its reactivity and biological interactions.

Recent studies have demonstrated that fluorinated aromatic alcohols like this compound exhibit remarkable stability under various reaction conditions, making them ideal for use as intermediates in complex synthetic pathways. Additionally, their ability to participate in hydrogen bonding and π-interactions makes them valuable in designing molecules with tailored physicochemical properties.

In the context of drug discovery, (2S)-3-(5-fluoropyridin-3-yl)-2-methylpropan-1-ol has shown promise as a lead compound for developing bioactive agents targeting specific cellular pathways. Its unique combination of electronic effects and steric hindrance allows for fine-tuning of pharmacokinetic profiles, which is essential for achieving optimal therapeutic efficacy.

From a synthetic perspective, the preparation of this compound involves advanced techniques such as enantioselective catalysis and asymmetric synthesis. These methods ensure high enantiomeric excess, which is crucial for maintaining the desired stereochemical integrity of the molecule. Recent breakthroughs in catalytic asymmetric synthesis have further streamlined the production process, making this compound more accessible for research and industrial applications.

Moreover, the integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of (2S)-3-(5-fluoropyridin-3-yl)-2-methylpropan-1